Cas no 1370601-38-9 (4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene)

4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene is a brominated aromatic compound featuring both a bromomethyl substituent and an isopropyl group on the benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for introducing functionalized aromatic moieties into more complex molecules. The presence of two bromine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling precise modifications for pharmaceutical or agrochemical applications. Its stability under standard conditions ensures ease of handling and storage. The compound's well-defined reactivity profile and compatibility with various synthetic protocols make it a reliable choice for researchers developing specialized organic frameworks.
4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene structure
1370601-38-9 structure
Product Name:4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene
CAS No:1370601-38-9
MF:C10H12Br2
MW:292.010281562805
CID:5057249
Update Time:2025-08-02

4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-1-(bromomethyl)-2-(1-methylethyl)-
    • 4-Bromo-1-(bromomethyl)-2-isopropylbenzene
    • 4-bromo-1-(bromomethyl)-2-propan-2-ylbenzene
    • Benzene,4-bromo-1-(bromomethyl)-2-(1-methylethyl)-
    • 4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene
    • Inchi: 1S/C10H12Br2/c1-7(2)10-5-9(12)4-3-8(10)6-11/h3-5,7H,6H2,1-2H3
    • InChI Key: NLEMQGSJRLWKHA-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1C(C)C)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 134
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 290.3±25.0 °C at 760 mmHg
  • Flash Point: 147.5±22.4 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene Security Information

4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B185333-5mg
4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene
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5mg
$ 50.00 2022-06-07
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B185333-10mg
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$ 70.00 2022-06-07
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B185333-50mg
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$ 295.00 2022-06-07

Additional information on 4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene

4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene (CAS No. 1370601-38-9): A Comprehensive Overview

4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene (CAS No. 1370601-38-9) is a specialized brominated aromatic compound with significant applications in organic synthesis and material science. This compound, often referred to as a brominated isopropyl benzene derivative, is gaining attention due to its unique structural properties and versatility in chemical reactions. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced materials, making it a subject of interest in modern chemistry.

The molecular structure of 4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene features a benzene ring substituted with bromine atoms at the 1 and 4 positions, along with an isopropyl group at the 2 position. This arrangement provides distinct reactivity patterns, particularly in electrophilic aromatic substitution and coupling reactions. The presence of bromomethyl and isopropyl groups enhances its utility as a building block for more complex molecules, aligning with current trends in sustainable and efficient synthetic methodologies.

In the pharmaceutical industry, 4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene serves as a key intermediate for the synthesis of biologically active compounds. Its ability to undergo further functionalization makes it valuable for developing drug candidates, especially in areas like oncology and neurology. Recent studies highlight its role in creating small-molecule inhibitors and ligands for therapeutic targets, addressing growing demand for precision medicine solutions.

From an industrial perspective, this compound is utilized in the production of specialty chemicals, including dyes, fragrances, and polymers. Its brominated aromatic core contributes to flame retardancy and thermal stability, properties highly sought after in electronics and construction materials. As industries shift toward eco-friendly alternatives, researchers are investigating greener synthesis routes for 4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene to minimize environmental impact.

The market for brominated aromatic compounds like 4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene is expanding, driven by advancements in material science and drug discovery. Analysts project steady growth due to its applications in high-performance materials and life sciences. Companies are investing in scalable production methods to meet rising demand, while regulatory bodies emphasize safe handling and disposal practices to ensure sustainability.

For researchers and procurement specialists, understanding the physical and chemical properties of 4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene is crucial. Its solubility, stability, and reactivity profiles influence its suitability for specific applications. Common queries include its storage conditions, compatibility with other reagents, and purification techniques, reflecting the practical challenges faced in laboratory and industrial settings.

Innovations in synthetic chemistry are unlocking new possibilities for 4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene. Catalytic methods and flow chemistry approaches are being explored to enhance yield and reduce waste, aligning with principles of green chemistry. These developments are particularly relevant to academic and industrial chemists seeking efficient pathways for complex molecule construction.

In summary, 4-Bromo-1-(bromomethyl)-2-(1-methylethyl)-benzene (CAS No. 1370601-38-9) is a multifaceted compound with broad applicability across scientific and industrial domains. Its role in drug development, material innovation, and sustainable chemistry underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound remains a valuable asset for advancing technology and improving quality of life.

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